Cas no 1526637-85-3 (1-[(3,4-dichlorophenyl)methyl]-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-[(3,4-dichlorophenyl)methyl]-1H-pyrrole-2-carboxylic acid
• CAS No: 1526637-85-3
• MF: C₁₂H₉Cl₂NO₂
• MW: 270.111361265183
• CID: 5578929
• Update Time: 2025-10-30

1-[(3,4-dichlorophenyl)methyl]-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 1-[(3,4-dichlorophenyl)methyl]-
• 1-[(3,4-Dichlorophenyl)methyl]-1H-pyrrole-2-carboxylic Acid
• 1-[(3,4-dichlorophenyl)methyl]-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C12H9Cl2NO2/c13-9-4-3-8(6-10(9)14)7-15-5-1-2-11(15)12(16)17/h1-6H,7H2,(H,16,17)
• InChI Key： FZRBWCIVKQOWQN-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C(Cl)=C2)C=CC=C1C(O)=O

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 433.8±35.0 °C(Predicted)
• pka: 4.22±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-[(3,4-dichlorophenyl)methyl]-1H-pyrrole-2-carboxylic acid

1-[(3,4-dichlorophenyl)methyl]-1H-pyrrole-2-carboxylic acid (CAS No. 1526637-85-3): A Comprehensive Overview

1-[(3,4-dichlorophenyl)methyl]-1H-pyrrole-2-carboxylic acid (CAS No. 1526637-85-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the study of this compound.

The chemical structure of 1-[(3,4-dichlorophenyl)methyl]-1H-pyrrole-2-carboxylic acid is defined by a pyrrole ring substituted with a carboxylic acid group and a (3,4-dichlorophenyl)methyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The pyrrole ring is known for its aromaticity and conjugation, which can influence the compound's reactivity and stability. The carboxylic acid group provides a polar and acidic functionality, which can affect solubility and binding interactions with biological targets. The (3,4-dichlorophenyl)methyl substituent introduces additional complexity and can modulate the compound's lipophilicity and metabolic stability.

In recent years, 1-[(3,4-dichlorophenyl)methyl]-1H-pyrrole-2-carboxylic acid has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This makes it a promising candidate for the development of targeted therapies.

Beyond its enzymatic inhibition properties, 1-[(3,4-dichlorophenyl)methyl]-1H-pyrrole-2-carboxylic acid has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-[(3,4-dichlorophenyl)methyl]-1H-pyrrole-2-carboxylic acid have also been evaluated to assess its suitability as a drug candidate. Preclinical studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are important parameters for drug development. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its potential for clinical translation.

In the context of clinical trials, several Phase I and Phase II studies have been initiated to evaluate the safety and efficacy of 1-[(3,4-dichlorophenyl)methyl]-1H-pyrrole-2-carboxylic acid. Preliminary results from these trials have been encouraging, with the compound showing good tolerability and preliminary evidence of therapeutic benefit in patients with specific diseases. However, more extensive clinical trials are needed to fully establish its safety profile and therapeutic potential.

The synthesis of 1-[(3,4-dichlorophenyl)methyl]-1H-pyrrole-2-carboxylic acid has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving Grignard reactions, Friedel-Crafts acylation, and cyclization steps. These methods have enabled the production of high-quality material for preclinical and clinical studies.

In conclusion, 1-[(3,4-dichlorophenyl)methyl]-1H-pyrrole-2-carboxylic acid (CAS No. 1526637-85-3) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers valuable properties that make it an attractive candidate for drug discovery efforts. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will play an increasingly important role in the development of novel therapies for various diseases.